molecular formula C10H15N5S B8366910 N-Methyl-4-(pyrazin-2-yl)piperazine-1-carbothioamide CAS No. 89007-40-9

N-Methyl-4-(pyrazin-2-yl)piperazine-1-carbothioamide

Cat. No.: B8366910
CAS No.: 89007-40-9
M. Wt: 237.33 g/mol
InChI Key: RERONBDUSGAQIV-UHFFFAOYSA-N
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Description

N-Methyl-4-(pyrazin-2-yl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C10H15N5S and its molecular weight is 237.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

89007-40-9

Molecular Formula

C10H15N5S

Molecular Weight

237.33 g/mol

IUPAC Name

N-methyl-4-pyrazin-2-ylpiperazine-1-carbothioamide

InChI

InChI=1S/C10H15N5S/c1-11-10(16)15-6-4-14(5-7-15)9-8-12-2-3-13-9/h2-3,8H,4-7H2,1H3,(H,11,16)

InChI Key

RERONBDUSGAQIV-UHFFFAOYSA-N

Canonical SMILES

CNC(=S)N1CCN(CC1)C2=NC=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6.56 g. of 1-(2-pyrazinyl)piperazine (U.S. Pat. No. 2,606,906) in 40 ml. of anhydrous ether is added a solution of 2.92 g. of methyl isothiocyanate in 40 ml. of anhydrous ether, dropwise over a periodof 10 minutes. This suspension is stirred for one hour and the solid is collected and washed. This solid is dissolved in a mixture of 200 ml. of benzene and 50 ml. of ethanol with heat and then cooled to room temperature over 48 hours. The resulting solid is dissolved in 400 ml. of ethanol:ethyl acetate (1:3), concentrated to 200 ml. and chilled. The resulting solid is collected giving 4.34 g. of the desired product as white crystals, m.p. 197°-200° C.
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